2-(3-oxo-4H-1,4-benzothiazin-2-yl)acetic acid (7-acetamido-2-oxo-1-benzopyran-4-yl)methyl ester

• Molecular Formula: C22H18N2O6S
• Molecular Weight: 438.5 g/mol
• IUPAC Name: (7-acetamido-2-oxochromen-4-yl)methyl 2-(3-oxo-4H-1,4-benzothiazin-2-yl)acetate
• InChI: InChI=1S/C22H18N2O6S/c1-12(25)23-14-6-7-15-13(8-21(27)30-17(15)9-14)11-29-20(26)10-19-22(28)24-16-4-2-3-5-18(16)31-19/h2-9,19H,10-11H2,1H3,(H,23,25)(H,24,28)
• InChI Key: PWUYDOZCVLPUQW-UHFFFAOYSA-N
• Canonical SMILES: CC(=O)NC1=CC2=C(C=C1)C(=CC(=O)O2)COC(=O)CC3C(=O)NC4=CC=CC=C4S3

Description

2-(3-oxo-4H-1,4-benzothiazin-2-yl)acetic acid (7-acetamido-2-oxo-1-benzopyran-4-yl)methyl ester is a member of coumarins.

Scientific Research Applications

Antimicrobial Activity

2-(3-oxo-4H-1,4-benzothiazin-2-yl)acetic acid and its derivatives have been extensively studied for their antimicrobial properties. Research indicates significant antibacterial and antifungal activities against strains like E. coli, E. fecalis, Klebsiella, S. aureus, C. albicans, and Aspergillus Niger (Kalekar, Bhat, & Koli, 2011). Similarly, novel 1,4-benzothiazine derivatives also exhibit convincing activities against Gram-positive bacteria such as Bacillus subtilis and Streptococcus lactis (Dabholkar & Gavande, 2016).

Synthesis and Characterization

The compound and its related structures have been synthesized and characterized through various methods. For instance, derivatives like 1,4-Benzothiazine were synthesized and characterized using IR, NMR, and Mass Spectra, showing notable anti-inflammatory and analgesic activities (Gowda et al., 2011). Another study focused on the synthesis of Thiazolidin-4-ones based on 2-oxo-2H-chromen-4-yl-acetic acid and explored their antibacterial activities (Čačić et al., 2009).

Electrochemical Studies

Electrochemical reduction studies of related compounds like o-nitrophenylthioacetic derivatives have been conducted, highlighting the production of 2H-1,4-benzothiazines and providing insights into their electrochemical behaviors (Sicker et al., 1995).

Novel Derivatives and Biological Activities

Research has also been conducted on synthesizing novel derivatives of this compound and testing their biological activities. For example, new Schiff and Mannich bases derivatives derived from this compound were synthesized and evaluated for their anti-inflammatory and analgesic activity (Gowda et al., 2011). Another study focused on synthesizing novel 1,4-benzothiazine derivatives and evaluating their antibacterial activities (Dabholkar & Gavande, 2016).

Cytotoxic Activity

Some studies have also explored the cytotoxic activity of metal complexes with chelating ligands derived from 2-oxo-2H-1-benzopyran-3-carboxylic acid methyl ester, a related compound, demonstrating the potential for cancer research (Budzisz et al., 2010).